Cas no 1864060-14-9 (3-(1-Aminopropan-2-yl)benzo[d]oxazol-2(3H)-one hydrochloride)

• Product Name: 3-(1-Aminopropan-2-yl)benzo[d]oxazol-2(3H)-one hydrochloride
• CAS No: 1864060-14-9
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• MDL: MFCD28126256
• CID: 4774588
• PubChem ID: 86262727
• Update Time: 2025-10-28

3-(1-Aminopropan-2-yl)benzo[d]oxazol-2(3H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1-aminopropan-2-yl)benzo[d]oxazol-2(3H)-one hydrochloride
• 3-(1-Aminopropan-2-yl)benzo[d]oxazol-2(3H)-one hydrochloride

• MDL： MFCD28126256
• Inchi： 1S/C10H12N2O2.ClH/c1-7(6-11)12-8-4-2-3-5-9(8)14-10(12)13;/h2-5,7H,6,11H2,1H3;1H
• InChI Key： QKFZKNYKDSXIOQ-UHFFFAOYSA-N
• SMILES： Cl.O1C(N(C2C=CC=CC1=2)C(C)CN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Topological Polar Surface Area: 55.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 3-(1-Aminopropan-2-yl)benzo[d]oxazol-2(3H)-one hydrochloride

Introduction to 3-(1-Aminopropan-2-yl)benzo[d]oxazol-2(3H)-one hydrochloride (CAS No. 1864060-14-9)

3-(1-Aminopropan-2-yl)benzo[d]oxazol-2(3H)-one hydrochloride, identified by its CAS number 1864060-14-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzodioxole class, a scaffold that has garnered considerable attention due to its versatile biological activities. The presence of both an amine and a hydroxyl group in its structure enhances its potential as a pharmacophore, making it a valuable candidate for further exploration in drug discovery and development.

The molecular structure of 3-(1-Aminopropan-2-yl)benzo[d]oxazol-2(3H)-one hydrochloride consists of a benzodioxole core substituted with a propylamine moiety at the 3-position and a hydroxyl group at the 2-position, forming a dihydroxybenzodioxole derivative. The hydrochloride salt form ensures better solubility and stability, which are critical factors for pharmaceutical applications. This compound has been studied for its potential therapeutic effects, particularly in the context of modulating biological pathways associated with inflammation, neurodegeneration, and cancer.

Recent research has highlighted the pharmacological significance of benzodioxole derivatives, including 3-(1-Aminopropan-2-yl)benzo[d]oxazol-2(3H)-one hydrochloride. Studies have demonstrated that this compound exhibits inhibitory activity against various enzymes and receptors involved in pathological processes. For instance, it has shown promise in inhibiting lipoxygenase enzymes, which are key mediators of inflammation. Additionally, preclinical studies have suggested that this compound may interact with nuclear receptors such as peroxisome proliferator-activated receptors (PPARs), which play a crucial role in metabolic regulation and cell differentiation.

The synthesis of 3-(1-Aminopropan-2-yl)benzo[d]oxazol-2(3H)-one hydrochloride involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The precise synthetic route is optimized to ensure high yield and purity, which are essential for pharmaceutical-grade material. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound's structure and confirm its identity.

In terms of biological activity, 3-(1-Aminopropan-2-yl)benzo[d]oxazol-2(3H)-one hydrochloride has been evaluated in various in vitro and in vivo models. Preliminary findings indicate that it may possess anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory signaling pathways. Furthermore, its ability to interact with specific biological targets suggests potential applications in treating neurological disorders. The compound's mechanism of action is under active investigation, with researchers focusing on elucidating how it interacts with cellular components to exert its therapeutic effects.

The development of 3-(1-Aminopropan-2-yl)benzo[d]oxazol-2(3H)-one hydrochloride as a drug candidate is part of a broader effort to identify novel therapeutic agents with improved efficacy and reduced side effects. The benzodioxole scaffold offers several advantages, including favorable pharmacokinetic properties and low toxicity profiles observed in early-stage studies. As research progresses, this compound may be further optimized through structure-based drug design approaches to enhance its binding affinity and selectivity for target proteins.

Industrial-scale production of 3-(1-Aminopropan-2-yl)benzo[d]oxazol-2(3H)-one hydrochloride is being explored to meet the demands of clinical trials and commercialization. Regulatory compliance is a critical aspect of this process, ensuring that the compound meets stringent quality standards set by pharmaceutical agencies. Collaborations between academic institutions and pharmaceutical companies are fostering innovation in this area, leading to faster translation of laboratory findings into market-ready products.

The future prospects of 3-(1-Aminopropan-2-yl)benzo[d]oxazol-2(3H)-one hydrochloride are promising, with ongoing research focusing on expanding its therapeutic applications. Potential areas of interest include oncology, where it may be developed as an adjunct therapy for cancer treatment; neurology, for addressing neurodegenerative diseases; and immunology, for modulating immune responses in autoimmune disorders. As our understanding of biological pathways continues to evolve, compounds like 3-(1-Aminopropan-2-yl)benzo[d]oxazol-2(3H)-one hydrochloride are likely to play a pivotal role in next-generation therapies.